Cas no 2227940-19-2 ((2R)-4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol)

(2R)-4-(2,3-Dihydro-1,4-benzodioxin-2-yl)butan-2-ol is a chiral secondary alcohol featuring a 2,3-dihydro-1,4-benzodioxin moiety. Its stereospecific (R)-configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical applications. The compound’s rigid benzodioxin ring enhances stability, while the butanol side chain provides functional versatility for further derivatization. It serves as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological or cardiovascular pathways. The product is typically supplied with rigorous analytical validation (HPLC, NMR) to confirm purity and stereochemical integrity. Its well-defined structure and consistent quality make it suitable for research and development in medicinal chemistry and fine chemical synthesis.
(2R)-4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol structure
2227940-19-2 structure
Product Name:(2R)-4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol
CAS No:2227940-19-2
MF:C12H16O3
MW:208.253643989563
CID:6499415
PubChem ID:165970851
Update Time:2025-06-15

(2R)-4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (2R)-4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol
    • 2227940-19-2
    • EN300-1783303
    • Inchi: 1S/C12H16O3/c1-9(13)6-7-10-8-14-11-4-2-3-5-12(11)15-10/h2-5,9-10,13H,6-8H2,1H3/t9-,10?/m1/s1
    • InChI Key: MBDSEYLSXWPKMR-YHMJZVADSA-N
    • SMILES: O1C2C=CC=CC=2OCC1CC[C@@H](C)O

Computed Properties

  • Exact Mass: 208.109944368g/mol
  • Monoisotopic Mass: 208.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38.7Ų

(2R)-4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1783303-1g
(2R)-4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol
2227940-19-2
1g
$1543.0 2023-09-19
Enamine
EN300-1783303-5g
(2R)-4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol
2227940-19-2
5g
$4475.0 2023-09-19
Enamine
EN300-1783303-10g
(2R)-4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol
2227940-19-2
10g
$6635.0 2023-09-19
Enamine
EN300-1783303-0.05g
(2R)-4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol
2227940-19-2
0.05g
$1296.0 2023-09-19
Enamine
EN300-1783303-0.1g
(2R)-4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol
2227940-19-2
0.1g
$1357.0 2023-09-19
Enamine
EN300-1783303-0.25g
(2R)-4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol
2227940-19-2
0.25g
$1420.0 2023-09-19
Enamine
EN300-1783303-0.5g
(2R)-4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol
2227940-19-2
0.5g
$1482.0 2023-09-19
Enamine
EN300-1783303-1.0g
(2R)-4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol
2227940-19-2
1g
$1543.0 2023-05-23
Enamine
EN300-1783303-2.5g
(2R)-4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol
2227940-19-2
2.5g
$3025.0 2023-09-19
Enamine
EN300-1783303-5.0g
(2R)-4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol
2227940-19-2
5g
$4475.0 2023-05-23

Additional information on (2R)-4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol

Compound Introduction: (2R)-4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol (CAS No. 2227940-19-2)

The compound (2R)-4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol, identified by its CAS number 2227940-19-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates a benzodioxin moiety, which is known for its role in various pharmacological contexts, alongside a butan-2-ol side chain that contributes to its unique chemical properties.

In recent years, the investigation of benzodioxin derivatives has been extensively explored for their pharmacological significance. These compounds are particularly noted for their interaction with central nervous system receptors and enzymes, making them promising candidates for the development of drugs targeting neurological disorders. The specific stereochemistry of the compound, denoted by the (2R) configuration, is a critical factor that influences its biological activity and binding affinity to target proteins. This stereochemical specificity is often a key determinant in the efficacy and selectivity of pharmacological agents.

The benzodioxin core in (2R)-4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol is structurally analogous to natural products such as salvinorin A, which is renowned for its potent kappa-opioid receptor activity. However, modifications in the side chain and stereochemistry can lead to altered pharmacokinetic profiles and therapeutic potentials. The butan-2-ol moiety not only influences the solubility and metabolic stability of the compound but also plays a role in modulating its interaction with biological targets.

Current research in this domain has highlighted the importance of optimizing the structural features of benzodioxin derivatives to enhance their pharmacological efficacy. Studies have demonstrated that subtle changes in the substitution pattern and stereochemistry can significantly impact the biological activity of these compounds. For instance, modifications in the position or type of substituents on the benzodioxin ring can alter receptor binding affinities and downstream signaling pathways.

The synthesis of (2R)-4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol involves sophisticated organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, are employed to achieve the desired stereoisomer with high enantiomeric purity. These synthetic strategies are crucial for ensuring that the compound exhibits the intended biological activity while minimizing potential side effects.

From a pharmacological perspective, this compound holds promise as a lead molecule for further drug development. Its unique structural features make it a versatile scaffold for designing novel therapeutic agents targeting various diseases. Preclinical studies have begun to explore its potential applications in treating neurological disorders, pain management, and other conditions where benzodioxin derivatives have shown promise.

The chemical properties of (2R)-4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol also make it an interesting subject for mechanistic studies. Understanding how this compound interacts with biological targets at the molecular level can provide valuable insights into its mode of action and help in designing more effective derivatives. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational modeling are employed to elucidate these interactions.

In addition to its pharmacological potential, this compound may also find applications in chemical biology research. Its well-defined structure and stereochemistry make it a valuable tool for studying enzyme kinetics and receptor binding mechanisms. Such studies can contribute to a deeper understanding of fundamental biological processes and aid in the development of new therapeutic strategies.

As research continues to progress, the therapeutic applications of compounds like (2R)-4-(2,3-dihydro-1,4-benzodioxin-2-yl)butan-2-ol are expected to expand. Ongoing clinical trials and preclinical studies will provide further evidence of their efficacy and safety profiles. The integration of cutting-edge synthetic chemistry with modern pharmacological techniques will continue to drive innovation in this field.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd